Cas no 54029-53-7 (Benzenamine, 2-nitro-4-[(phenylmethyl)thio]-)

• Product Name: Benzenamine, 2-nitro-4-[(phenylmethyl)thio]-
• CAS No: 54029-53-7
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 355762
• PubChem ID: 13550993
• Update Time: 2025-04-19

Benzenamine, 2-nitro-4-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-nitro-4-[(phenylmethyl)thio]-
• 4-benzylsulfanyl-2-nitroaniline
• 4-(Benzylthio)-2-nitroaniline
• SPZOIXIIJMSYAZ-UHFFFAOYSA-N
• DTXSID10543574
• 4-(benzyl)sulfenyl-2-nitroaniline
• 4-(Benzylsulfanyl)-2-nitroaniline
• 54029-53-7
• SCHEMBL11535135

• Inchi： 1S/C13H12N2O2S/c14-12-7-6-11(8-13(12)15(16)17)18-9-10-4-2-1-3-5-10/h1-8H,9,14H2
• InChI Key： SPZOIXIIJMSYAZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=C1)[N+](=O)[O-])N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.06206
• Monoisotopic Mass: 260.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• PSA: 69.16